Cas no 1006479-99-7 (2-(3-Cyclopropyl-pyrazol-1-yl)-ethanol)

2-(3-Cyclopropyl-pyrazol-1-yl)-ethanol structure
1006479-99-7 structure
Product Name:2-(3-Cyclopropyl-pyrazol-1-yl)-ethanol
CAS No:1006479-99-7
MF:C8H12N2O
MW:152.193681716919
CID:3059847
PubChem ID:19621867
Update Time:2025-04-21

2-(3-Cyclopropyl-pyrazol-1-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Cyclopropyl-pyrazol-1-yl)-ethanol
    • AKOS000312099
    • CS-0364473
    • 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethanol
    • 1006479-99-7
    • 2-(3-cyclopropylpyrazol-1-yl)ethanol
    • STK350071
    • 2-(3-CYCLOPROPYL-1H-PYRAZOL-1-YL)-1-ETHANOL
    • 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethan-1-ol
    • BBL040252
    • Inchi: 1S/C8H12N2O/c11-6-5-10-4-3-8(9-10)7-1-2-7/h3-4,7,11H,1-2,5-6H2
    • InChI Key: LOIVXFFAVTWKSH-UHFFFAOYSA-N
    • SMILES: OCCN1C=CC(C2CC2)=N1

Computed Properties

  • Exact Mass: 152.094963g/mol
  • Monoisotopic Mass: 152.094963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 152.19g/mol
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38Ų

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